Cas no 1313726-73-6 (N3-(2-methoxyethyl)-3,5-Pyridinediamine)

• Product Name: N3-(2-methoxyethyl)-3,5-Pyridinediamine
• CAS No: 1313726-73-6
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 2110066
• Update Time: 2023-11-19

N3-(2-methoxyethyl)-3,5-Pyridinediamine Chemical and Physical Properties

Names and Identifiers

• N3-(2-methoxyethyl)-3,5-Pyridinediamine
• N3-(2-methoxyethyl)pyridine-3,5-diamine
• 3,5-Pyridinediamine, N3-(2-methoxyethyl)-
• CID 101043357
• N-(2-Methoxy-ethyl)-pyridine-3,5-diamine

• Inchi： 1S/C8H13N3O/c1-12-3-2-11-8-4-7(9)5-10-6-8/h4-6,11H,2-3,9H2,1H3
• InChI Key： JFQWUMYGJCHOSW-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=NC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 60.2

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±37.0 °C(Predicted)
• pka: 6.80±0.21(Predicted)